Cas no 72232-15-6 (Methyl 6-amino-2,3-dichlorobenzoate)

Methyl 6-amino-2,3-dichlorobenzoate is a benzoate ester derivative featuring both amino and chloro functional groups, making it a versatile intermediate in organic synthesis. Its dichlorinated aromatic ring enhances reactivity in electrophilic substitution and coupling reactions, while the ester group provides stability and facilitates further functionalization. The amino group offers a handle for derivatization, enabling applications in pharmaceuticals, agrochemicals, and specialty chemicals. This compound is particularly valued for its balanced reactivity and selectivity, making it useful in the synthesis of complex molecules. High purity grades are available to meet stringent research and industrial requirements.

Methyl 6-amino-2,3-dichlorobenzoate structure

72232-15-6 structure

Product Name:Methyl 6-amino-2,3-dichlorobenzoate

CAS No:72232-15-6

MF:C₈H₇Cl₂NO₂

MW:220.052680253983

CID:4955031

Update Time:2025-09-26

Methyl 6-amino-2,3-dichlorobenzoate Chemical and Physical Properties

Names and Identifiers

- methyl 6-amino-2,3-dichlorobenzoate
- Methyl 6-amino-2,3-dichlorobenzoate
- Inchi： 1S/C8H7Cl2NO2/c1-13-8(12)6-5(11)3-2-4(9)7(6)10/h2-3H,11H2,1H3
- InChI Key： JQBPPZQAGUJLAW-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1C(=O)OC)N)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 201
XLogP3: 2.9
Topological Polar Surface Area: 52.3

Methyl 6-amino-2,3-dichlorobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015008682-250mg	Methyl 6-amino-2,3-dichlorobenzoate	72232-15-6	97%	250mg	$480.00	2023-09-01
Alichem	A015008682-500mg	Methyl 6-amino-2,3-dichlorobenzoate	72232-15-6	97%	500mg	$815.00	2023-09-01
Alichem	A015008682-1g	Methyl 6-amino-2,3-dichlorobenzoate	72232-15-6	97%	1g	$1549.60	2023-09-01

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Additional information on Methyl 6-amino-2,3-dichlorobenzoate

Methyl 6-Amino-2,3-Dichlorobenzoate: A Comprehensive Overview

Methyl 6-Amino-2,3-Dichlorobenzoate, identified by the CAS Registry Number 72232-15-6, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a benzoate ester group substituted with amino and dichloro functionalities. The presence of these functional groups imparts distinctive chemical properties, making it a valuable substrate for various synthetic and analytical applications.

Recent advancements in chemical synthesis have enabled researchers to explore the potential of Methyl 6-Amino-2,3-Dichlorobenzoate in the development of novel drug candidates. Studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly those targeting specific receptor systems. For instance, investigations into its ability to modulate cellular signaling pathways have opened new avenues for its application in anti-cancer therapies.

The structural features of CAS No. 72232-15-6 make it an ideal candidate for exploring the effects of halogen substitution on molecular interactions. The dichloro substituents at positions 2 and 3 on the benzene ring contribute to enhanced stability and reactivity, while the amino group at position 6 introduces a site for further functionalization. This combination allows for precise control over the compound's physicochemical properties during synthetic modifications.

In terms of synthesis, Methyl 6-Amino-2,3-Dichlorobenzoate can be prepared through a variety of methods, including nucleophilic aromatic substitution and esterification reactions. Recent studies have focused on optimizing these processes to improve yield and purity. For example, the use of microwave-assisted synthesis has been reported to significantly accelerate reaction times while maintaining product quality.

The application of Methyl 6-Amino-2,3-Dichlorobenzoate extends beyond pharmaceutical research into areas such as material science and catalysis. Its ability to act as a precursor in the formation of advanced materials has been explored in recent publications, where it has been utilized in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit promising properties for applications in gas storage and sensing technologies.

From an environmental perspective, understanding the degradation pathways of CAS No. 72232-15-6 is crucial for assessing its potential impact on ecosystems. Recent research has employed computational modeling techniques to predict its biodegradation rates under various environmental conditions. These findings contribute to the development of sustainable practices for handling and disposing of such compounds.

In conclusion, Methyl 6-Amino-2,3-Dichlorobenzoate (CAS No. 72232-15-6) stands as a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research efforts, positioning it as a key player in contemporary chemical science.